Cas no 2763740-69-6 ((2S)-2-amino-5,5-difluoropentan-1-ol hydrochloride)

• Product Name: (2S)-2-amino-5,5-difluoropentan-1-ol hydrochloride
• CAS No: 2763740-69-6
• MF: C₅H₁₂ClF₂NO
• MW: 175.604687690735
• CID: 6785282
• PubChem ID: 165990692
• Update Time: 2025-07-22

(2S)-2-amino-5,5-difluoropentan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2763740-69-6
• (2S)-2-amino-5,5-difluoropentan-1-ol hydrochloride
• EN300-37377292

• Inchi： 1S/C5H11F2NO.ClH/c6-5(7)2-1-4(8)3-9;/h4-5,9H,1-3,8H2;1H/t4-;/m0./s1
• InChI Key： LHDBJRATVXJJKD-WCCKRBBISA-N
• SMILES： Cl.FC(CC[C@@H](CO)N)F

Computed Properties

• Exact Mass: 175.0575480g/mol
• Monoisotopic Mass: 175.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 70
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on (2S)-2-amino-5,5-difluoropentan-1-ol hydrochloride

Introduction to (2S)-2-amino-5,5-difluoropentan-1-ol hydrochloride (CAS No. 2763740-69-6)

(2S)-2-amino-5,5-difluoropentan-1-ol hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2763740-69-6, is a hydrochloride salt derived from the chiral amino alcohol (2S)-2-amino-5,5-difluoropentan-1-ol. Its unique structural features, including the presence of fluorine atoms and a stereogenic center, make it a promising candidate for various biochemical applications.

The< strong> stereochemistry of (2S)-2-amino-5,5-difluoropentan-1-ol hydrochloride plays a crucial role in its biological activity. The (S)-configuration at the chiral center influences its interactions with biological targets, making it an attractive molecule for drug design and development. Recent studies have highlighted the importance of enantioselective synthesis in pharmaceuticals, where the precise stereochemical control can lead to enhanced efficacy and reduced side effects.

In the realm of medicinal chemistry, the incorporation of fluorine atoms into molecular structures is a well-established strategy to modulate physicochemical properties such as metabolic stability, lipophilicity, and binding affinity. The< strong> 5,5-difluoropentane moiety in (2S)-2-amino-5,5-difluoropentan-1-ol hydrochloride contributes to these properties, potentially enhancing its bioavailability and pharmacokinetic profile. This makes the compound a valuable scaffold for developing novel therapeutic agents.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex chiral molecules like (2S)-2-amino-5,5-difluoropentan-1-ol hydrochloride. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high enantiomeric purity, which is critical for pharmaceutical applications. These methods not only improve yield but also reduce costs associated with purification processes.

The< strong> hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into injectable solutions or oral medications. Solubility is a key factor in drug development, as it directly impacts drug delivery and bioavailability. The improved solubility profile of (2S)-2-amino-5,5-difluoropentan-1-ol hydrochloride suggests its potential use in various pharmaceutical formulations.

Current research in medicinal chemistry focuses on identifying novel bioactive molecules that can address unmet medical needs. (2S)-2-amino-5,5-difluoropentan-1-ol hydrochloride has shown promise in preliminary studies as a precursor for bioactive scaffolds. Its unique structural features make it a versatile building block for designing molecules targeting various biological pathways. For instance, its fluorinated backbone could be exploited to develop inhibitors or modulators of enzyme systems involved in metabolic disorders or inflammatory diseases.

The< strong> fluorine atoms present in the molecule can also influence its electronic properties, affecting how it interacts with biological targets at the molecular level. This has implications for drug design strategies aimed at improving binding affinity and selectivity. Computational modeling and experimental validation have been used to explore these interactions, providing insights into how structural modifications can optimize pharmacological activity.

In conclusion, (2S)-2-amino-5,5-difluoropentan-1-ol hydrochloride (CAS No. 2763740-69-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. The combination of stereochemical control, fluorine incorporation, and solubility enhancements makes it a valuable compound for further research and development. As synthetic methodologies continue to evolve, the accessibility and scalability of such specialized molecules will likely increase, opening new avenues for therapeutic innovation.